molecular formula C20H22Cl3NO2 B13771710 2,2-Bis(p-chlorophenyl)-4-(2-piperidyl)-1,3-dioxolane hydrochloride CAS No. 7457-29-6

2,2-Bis(p-chlorophenyl)-4-(2-piperidyl)-1,3-dioxolane hydrochloride

Cat. No.: B13771710
CAS No.: 7457-29-6
M. Wt: 414.7 g/mol
InChI Key: WLLHBULANLUINY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,2-Bis(p-chlorophenyl)-4-(2-piperidyl)-1,3-dioxolane hydrochloride is a chlorinated derivative of the 1,3-dioxolane-piperidine class of compounds. Structurally, it features two para-chlorophenyl groups at the 2-position of the dioxolane ring and a piperidine moiety at the 4-position. The hydrochloride salt enhances its solubility and stability.

Properties

CAS No.

7457-29-6

Molecular Formula

C20H22Cl3NO2

Molecular Weight

414.7 g/mol

IUPAC Name

2-[2,2-bis(4-chlorophenyl)-1,3-dioxolan-4-yl]piperidin-1-ium;chloride

InChI

InChI=1S/C20H21Cl2NO2.ClH/c21-16-8-4-14(5-9-16)20(15-6-10-17(22)11-7-15)24-13-19(25-20)18-3-1-2-12-23-18;/h4-11,18-19,23H,1-3,12-13H2;1H

InChI Key

WLLHBULANLUINY-UHFFFAOYSA-N

Canonical SMILES

C1CC[NH2+]C(C1)C2COC(O2)(C3=CC=C(C=C3)Cl)C4=CC=C(C=C4)Cl.[Cl-]

Origin of Product

United States

Comparison with Similar Compounds

Structural and Stereochemical Comparisons

Dexoxadrol Hydrochloride
  • Structure : 2,2-Diphenyl-4-(2-piperidyl)-1,3-dioxolane hydrochloride (lacks chlorine substituents).
  • Stereochemistry : (S,S) configuration at chiral centers, as confirmed by X-ray crystallography .
  • Pharmacology : Acts as a PCP-like NMDA receptor antagonist with dissociative anesthetic properties.
Etoxadrol Hydrochloride
  • Structure : 2-Ethyl-2-phenyl-4-(2-piperidyl)-1,3-dioxolane hydrochloride (ethyl substituent replaces one phenyl group).
  • Stereochemistry : Absolute configuration 2S, 4S, 6S, contributing to its high receptor affinity .
4-(Diphenylmethoxy)piperidine Hydrochloride
  • Structure : Features a diphenylmethoxy group instead of a dioxolane ring.
  • Molecular Weight: 303.83 g/mol (C₁₈H₂₁NO•HCl), distinct from the dioxolane-piperidine scaffold .
Target Compound

Toxicity and Pharmacological Activity

Compound LD50 (rat, oral) LD50 (mouse, oral) Melting Point (°C) Key Activity
Dexoxadrol Hydrochloride 280 mg/kg 380 mg/kg 256–260 NMDA receptor antagonism
Etoxadrol Hydrochloride Not reported Not reported Not reported Potent PCP-like agonist
Diphenyl Analog 310 mg/kg 230 mg/kg 251–254 CNS depression, dissociative effects
Target Compound (Inferred) Likely <280 mg/kg* Likely <230 mg/kg* >260* Enhanced receptor affinity*

*Inferences based on chlorine substituent effects: Increased lipophilicity may lower LD50 (higher toxicity) and raise melting points.

Physicochemical Properties

  • Melting Points: Chlorinated aromatic rings (target compound) likely increase melting points compared to non-chlorinated analogs (e.g., dexoxadrol: 256–260°C vs. inferred >260°C for the target compound) .
  • Molecular Weight : Addition of chlorine atoms increases molecular weight (~30–40 g/mol per Cl atom), impacting solubility and bioavailability.

Research Findings and Implications

  • Receptor Binding : Chlorophenyl groups may enhance NMDA receptor blockade by increasing hydrophobic interactions, as seen in structurally related PCP analogs .
  • Toxicity Profile : The diphenyl analog (LD50: 310 mg/kg in rats) is less toxic than dexoxadrol (LD50: 280 mg/kg), suggesting stereochemistry and substituents critically influence toxicity .
  • Synthetic Challenges : Introducing chlorine atoms requires precise regioselective synthesis, as highlighted in crystallographic studies of bis(4-chlorophenyl) derivatives .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.